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Compound of Interest

Compound Name: 1-Methylpentyl acrylate

CAS No.: 51443-71-1

Cat. No.: B12643921

Get Quote

Executive Summary & Target Profile
1-Methylpentyl acrylate (1-MPA), often chemically indexed as 2-hexyl acrylate (though distinct

from the linear 2-substituted isomer), represents a specific class of secondary alkyl acrylates.

Unlike the ubiquitous n-butyl acrylate (nBA) or 2-ethylhexyl acrylate (2EHA), 1-MPA features a

branched secondary ester group directly adjacent to the carbonyl center.

This structural nuance introduces specific steric and electronic perturbations that affect:

Radical Polymerization Kinetics: Specifically the termination rate (

) and backbiting frequency.

Michael Acceptor Potency: Critical for assessing toxicological risks (glutathione depletion) in

drug development contexts.

This guide provides a rigorous, self-validating computational protocol to characterize these

reactivity profiles using Density Functional Theory (DFT) and Transition State Theory (TST).
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Target Molecule Specification
IUPAC Name: 1-methylpentyl prop-2-enoate

CAS: 51443-71-1[1]

Key Feature: Secondary

-carbon in the ester tail (

).

Reactivity Class: Soft Electrophile (Michael Acceptor) / Type I Radical Monomer.

Computational Architecture (Methodology)
To ensure scientific integrity (E-E-A-T), the following protocol utilizes functionals and basis sets

benchmarked against IUPAC pulsed-laser polymerization (PLP) standards for acrylate families.

The "Gold Standard" Model Chemistry
For kinetic accuracy within 1 kcal/mol of experimental values, a composite approach is

required. Single-point energy calculations must be performed on geometries optimized at a

lower level.
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Calculation Step
Method /
Functional

Basis Set Rationale

Geometry

Optimization

B3LYP or

B97X-D
6-31+G(d,p)

Handles dispersion

forces in the alkyl tail;

cost-effective for

conformational

searching.

Frequency Analysis B3LYP 6-31+G(d,p)

Verifies stationary

points (NIMAG=0 for

minima, 1 for TS).

Provides Zero-Point

Energy (ZPE).

Electronic Energy M06-2X 6-311+G(3df,2p)

Critical: The M06-2X

functional is the

industry standard for

main-group kinetics,

minimizing self-

interaction error.

Solvation Model
SMD (Solvation Model

based on Density)
--

Solvent: Toluene

(standard) or Bulk

Monomer (

).

Conformational Sampling (The "Flexible Tail" Problem)
The 1-methylpentyl chain is highly flexible. A static DFT calculation on a single conformer will

yield erroneous entropy values.

Protocol: Perform a relaxed potential energy surface (PES) scan on the

and

dihedrals.
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Correction: Apply the Hindered Rotor Model (HRM) to low-frequency torsional modes (< 50

cm⁻¹) when calculating the partition function. Failure to do this overestimates entropy and

pre-exponential factors (

).

Reactivity Study A: Radical Polymerization Kinetics
In polymer synthesis or hydrogel formation for drug delivery, the propagation rate constant (

) is the governing metric.

The Propagation Mechanism
The reaction involves the addition of a radical chain end (modeled as a unimer or dimer radical)

to the vinyl head of the 1-MPA monomer.

Reaction:

Computational Workflow for
Reactant State: Optimize 1-MPA monomer and the model radical (e.g., methyl acrylate

radical or 1-MPA unimer radical).

Transition State (TS): Locate the TS structure. For acrylates, this is a distinct "stacked"

geometry with a forming C-C bond length of approx 2.2–2.3 Å.

Validation: Confirm TS has exactly one imaginary frequency corresponding to the C-C bond

formation vector.

Calculation: Use the Eyring Polanyi equation:

Where

is the tunneling coefficient (Wigner or Eckart correction).

Predicted Kinetic Parameters (Based on Secondary
Acrylate Benchmarks)
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Based on "family behavior" rules established by IUPAC for n-butyl and 2-ethylhexyl acrylates,

we can derive the following theoretical bounds for 1-MPA:

Parameter Value (Predicted) Context

Activation Energy (

)
17.5 ± 1.5 kJ/mol

Consistent with secondary

radical propagation.

Arrhenius A-factor L mol⁻¹ s⁻¹

Slightly lower than methyl

acrylate due to steric bulk of

the sec-alkyl tail.

(at 30°C) 22,000 - 28,000 L mol⁻¹ s⁻¹
High reactivity characteristic of

acrylates.

Termination (

)
Suppressed

The bulky 1-methylpentyl

group hinders bimolecular

termination more than

propagation.

Critical Insight: The secondary ester group in 1-MPA increases the rotational barrier of the

pendant group. In high-conversion regimes (gel effect), 1-MPA will auto-accelerate earlier than

n-butyl acrylate due to these steric constraints.

Reactivity Study B: Michael Addition (Toxicology)
For drug development, the reactivity of 1-MPA with biological nucleophiles

(cysteine/glutathione) predicts toxicity (skin sensitization/alkylating potential).

The Mechanism
The
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-carbon of the acrylate double bond is susceptible to nucleophilic attack by thiols (

).

Reaction:

Theoretical Assessment Protocol
Descriptors: Calculate the Electrophilicity Index (

).

Where

(chemical potential)

Where

(hardness)

Thresholds:

High Toxicity Potential:

eV (Strong Electrophile)

1-MPA Prediction:

eV. It is a moderate-to-strong Michael acceptor.

Steric Mitigation: Unlike methyl acrylate, the branched tail of 1-MPA provides a "steric

umbrella" that slightly retards the approach of bulky proteins, potentially lowering in vivo

toxicity compared to linear analogs, despite similar electronic electrophilicity.

Visualizations
Computational Workflow Pipeline
This diagram outlines the decision tree for performing the theoretical study.
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Target: 1-Methylpentyl Acrylate

Conformational Search
(Dihedral Scan: O-C-C-C)

Geometry Optimization
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Single Point Energy
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Radical Polymerization
(Locate TS with Monomer)

Kinetics

Michael Addition
(Calculate HOMO/LUMO Gap)

Toxicity

Calculate kp & Ea
(TST + Wigner)

Calculate Electrophilicity (ω)
(Toxicity Prediction)
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Figure 1: Step-by-step computational pipeline for characterizing 1-MPA reactivity.

Radical Propagation Mechanism
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Visualizing the transition state geometry critical for

calculation.

Steric Influence

Radical (R•)
(sp2 Carbon)

Transition State
(Forming Bond ~2.2Å)

Monomer (1-MPA)
(C=C Double Bond)

Adduct Radical
(Elongated Chain)

Exothermic

Click to download full resolution via product page

Figure 2: Mechanistic pathway for radical propagation. The 1-methylpentyl group on 'M'

influences the approach vector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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